Cas no 1239715-03-7 (3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride)

• Product Name: 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride
• CAS No: 1239715-03-7
• MF: C₉H₉ClFN₃
• MW: 213.639263868332
• MDL: MFCD11506470
• CID: 4689950
• Update Time: 2025-06-12

3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride
• 5-(2-FLUORO-PHENYL)-2H-PYRAZOL-3-YLAMINE HYDROCHLORIDE
• 5-(2-fluorophenyl)-2H-pyrazol-3-amine hydrochloride

• MDL： MFCD11506470
• Inchi： 1S/C9H8FN3.ClH/c10-7-4-2-1-3-6(7)8-5-9(11)13-12-8;/h1-5H,(H3,11,12,13);1H
• InChI Key： HPVYQXLNXPRFFN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C1=CC(N)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 176
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride

Research Brief on 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride (CAS: 1239715-03-7)

3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride (CAS: 1239715-03-7) is a fluorinated pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been investigated for its pharmacological properties, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have explored its role in modulating various biological targets, including kinases and receptors, making it a promising candidate for further research and development.

The synthesis of 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride typically involves multi-step organic reactions, starting from commercially available precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling its broader use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have also employed computational modeling techniques to predict its binding affinity and interactions with biological targets, providing valuable insights for rational drug design.

In vitro and in vivo studies have demonstrated that 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride exhibits notable bioactivity, particularly in the context of inflammation and oncology. For instance, it has been shown to inhibit specific pro-inflammatory cytokines and enzymes, suggesting potential applications in autoimmune diseases. Additionally, preliminary data indicate its ability to interfere with cancer cell proliferation pathways, warranting further investigation as a potential anticancer agent.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride. Recent research has focused on derivatization strategies to enhance its solubility, stability, and bioavailability. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its transition from bench to bedside.

In conclusion, 3-(2-Fluorophenyl)-1H-pyrazol-5-amine hydrochloride represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research aims to elucidate its mechanisms of action, expand its therapeutic applications, and overcome existing formulation challenges. As the field advances, this compound is expected to play a pivotal role in the development of next-generation therapeutics.